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Compound of Interest

Compound Name: Basic blue 99

Cat. No.: B008370

An In-depth Guide for Researchers and Drug Development Professionals

Basic Blue 99, also known by its Colour Index designation C.l. 56059, is a synthetic, water-
soluble cationic dye belonging to the naphthoquinoneimine class.[1][2] It appears as a dark
blue to black, odorless powder and is primarily utilized as a direct, non-oxidative colorant in
semi-permanent hair dye formulations.[2][3][4] Its mechanism of action relies on the
electrostatic interaction between the cationic dye molecule and anionic sites on the keratin
protein of the hair shaft, allowing it to be deposited onto the hair fiber without a chemical
developer.[2] Beyond cosmetics, it also finds limited use in histological and biological staining.
[5] This technical guide provides a detailed overview of its chemical structure, properties,
synthesis, mechanism of action, and toxicological profile.

Chemical and Physical Properties

Basic Blue 99 is characterized by a complex molecular structure and a set of physicochemical
properties that dictate its application and stability. The dye's high affinity for materials like hair is
attributed to its chemical nature.[5]

Identification and Structure

The primary component of Basic Blue 99 is identified as 3-[(4-amino-6-bromo-5,8-dihydro-1-
hydroxy-8-imino-5-oxo-2-naphthalenyl)amino]-N,N,N-trimethylbenzenaminium chloride.[2][6]
However, commercial Basic Blue 99 is not a pure substance but a complex mixture. Analysis
has shown that it can be composed of 23 to 40 different substances, including several isomers
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and subsidiary colors.[1][7] The chromophore component, which constitutes about 70% of the
mixture, is predominantly composed of three isomers where the bromo group's position varies.
[3] This significant batch-to-batch variability in composition is a critical factor in its safety
assessment.[1][7][8]

The structure's key features include a naphthoquinoneimine core, which is responsible for its
color, and a quaternary ammonium group that enhances its solubility in water and facilitates its
binding to hair fibers.[2]

Table 1: Chemical Identifiers for Basic Blue 99

Identifier Value Reference(s)
CAS Number 68123-13-7 [6][7]
EC Number 268-544-3 [4]

[3-[(4,8-diamino-6-bromo-5-
hydroxy-1-oxonaphthalen-2-

IUPAC Name i ) [2][5]
ylidene)amino]phenyl]-

trimethylazanium;chloride

Molecular Formula C19H20BrCIN4O:2 [2][5][6]

C.l. 56059, Arianor Steel Blue,
Synonyms [31[4]
Jarocol Steel Blue

Physicochemical Data

The physical and chemical properties of Basic Blue 99 are summarized below. The dye is
soluble in water and ethanol but only slightly soluble in isopropyl alcohol at elevated
temperatures.[3][5] Its hydrophilic character is indicated by a negative Log Kow value.[3]

Table 2: Physicochemical Properties of Basic Blue 99
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Property Value Reference(s)

Molecular Weight 451.7 g/mol [21[5119]

Physical Form Dark blue/black powder or (1]
granules

Melting Point 300-320 °C [3]

Boiling Point (Est.) 724.99 °C [3]

Water Solubility Soluble [1][5][10]

Log Kow (Est.) -0.88 to -4.258 [3][10]

UV-Vis Amax 270, 577, 619 nm [3]

Synthesis and Composition

The synthesis of Basic Blue 99 involves a multi-step chemical process. The general route
includes the bromination of specific aromatic amines to introduce bromine substituents,
followed by a quaternization step with trimethylamine to form the final quaternary ammonium
compound.[1][2] The process requires control of reaction parameters such as temperature and
pH to optimize yield and purity.[2] The final product is often purified by crystallization or
chromatography.[2]

A significant challenge associated with Basic Blue 99 is its variable composition. Commercial
preparations typically contain 60-70% active dye chromophores.[3][11] The remainder consists
of substances like sucrose (approx. 20-26%), inorganic salts such as ZnClz and NaCl (approx.
7-12%), and water (approx. 2-4%).[3][11] This compositional variability has led regulatory
bodies like the European Commission's Scientific Committee on Consumer Safety (SCCS) to
state that the safety of Basic Blue 99 cannot be conclusively evaluated due to the lack of a
consistent, well-defined specification across different batches.[7][8]

Mechanism of Action in Hair Dyeing

Basic Blue 99 functions as a direct dye, meaning it imparts color without the need for an
oxidative chemical reaction (e.g., with hydrogen peroxide) on the hair.[2] The dyeing process is
primarily a physical phenomenon governed by electrostatic interactions.
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e Adsorption: The hair surface, especially when slightly damaged, carries a net negative
charge. The Basic Blue 99 molecule possesses a permanent positive charge on its
guaternary ammonium group.[2] This leads to a strong electrostatic attraction, causing the
dye molecules to adsorb onto the hair shaft.[2]

o Penetration: Due to their relatively low molecular weight, the dye molecules can penetrate
the outer cuticle layer of the hair, allowing for a semi-permanent effect that can withstand
several shampoos.[2][12]

o Color Fixation: The ionic bonds formed between the cationic dye and the anionic sites within
the hair's keratin structure fix the color to the fiber.[2] The final shade depends on the dye's
concentration, the initial hair color, and the presence of other dyes in the formulation.[12] The
optimal pH for this dyeing process is typically between 9 and 10.[1]
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Mechanism of semi-permanent hair dyeing with Basic Blue 99.

Experimental Protocols and Safety Assessment

Detailed experimental protocols for the synthesis or specific applications of Basic Blue 99 are
not readily available in public literature, likely due to their proprietary nature. However,
toxicological studies have been conducted to assess its safety, following standardized

methodologies.

General Protocol for Dermal Sensitization (Patch Test)
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As a "coal tar" hair dye, products containing Basic Blue 99 are required to provide instructions
for a skin irritation patch test for individual users.[11][13]

e Preparation: A small amount of the hair dye product as prepared for use is applied to a small
area of clean skin, typically behind the ear or on the inner elbow.

o Application: The test area is left undisturbed and uncovered for 24-48 hours.[11][13]

e Observation: The area is monitored for any signs of irritation, such as redness, swelling,
itching, or burning.

« Evaluation: If any reaction occurs, the individual is advised not to use the product. The
absence of a reaction suggests no immediate hypersensitivity.[11]

A modified repeated-insult patch test (RIPT) on human volunteers showed no reaction to Basic
Blue 99 after a 1-hour occlusive challenge.[11][13] However, case reports have documented
positive patch test results in some individuals.[11][12]

Toxicological Data Summary

Extensive safety testing has been performed on Basic Blue 99. The Cosmetic Ingredient
Review (CIR) Expert Panel has concluded that it is safe as a hair dye ingredient at its reported
use concentrations (up to 2%).[3][12]

Table 3: Summary of Toxicological Data for Basic Blue 99
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Endpoint Species Result Reference(s)
Acute Oral Toxicity
Rat >1.0 - 2.0 g/kg [BI[11][13]
(LDso)
Mouse 2.7 g/kg [B1[11][13]
Dermal Irritation Rabbit Minimal irritation [11][12][13]
o ] No irritation (some
Ocular Irritation Rabbit ] ) [11][12][13]
discoloration noted)
Dermal Absorption Rat, Human Low [L1][12][13]
o ) ) Sensitizer in DMSO
Dermal Sensitization Guinea Pig, Mouse ] ] [11][12][13]
vehicle, not in water
Mutagenicity (Ames o Weak mutagen (with
S. typhimurium ] o [11][12][13]
Test) and without activation)
Mutagenicity i
) - Non-mutagenic [11][12][13]
(Mammalian Cells)
Developmental No developmental
Rat [12][12][13]

Toxicity

toxicity

The workflow for safety assessment of a cosmetic ingredient like Basic Blue 99 typically
follows a tiered approach, starting with physicochemical characterization and proceeding
through various toxicological endpoints.
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Generalized workflow for the safety assessment of a cosmetic dye.
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Conclusion

Basic Blue 99 is a widely used semi-permanent hair colorant with a well-characterized, albeit
complex and variable, chemical identity. Its function as a direct dye is based on the
straightforward principle of electrostatic attraction. While toxicological data supports its safety
for use in hair dye formulations at current concentrations, the significant batch-to-batch
variability in its composition remains a point of concern for regulatory bodies and requires
careful management by manufacturers to ensure product consistency and safety. For
researchers, the primary challenges lie in the complex isomeric nature of the commercial
product, which complicates detailed analysis and the development of standardized
experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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